N-[4-chloro-2-({[2-(4-morpholinyl)ethyl]amino}carbonyl)phenyl]-2-furamide

• IUPAC Name: N-[4-chloro-2-(2-morpholin-4-ylethylcarbamoyl)phenyl]furan-2-carboxamide
• InChI: InChI=1S/C18H20ClN3O4/c19-13-3-4-15(21-18(24)16-2-1-9-26-16)14(12-13)17(23)20-5-6-22-7-10-25-11-8-22/h1-4,9,12H,5-8,10-11H2,(H,20,23)(H,21,24)
• InChI Key: HWLNLTSOZHSTOA-UHFFFAOYSA-N
• Canonical SMILES: C1COCCN1CCNC(=O)C2=C(C=CC(=C2)Cl)NC(=O)C3=CC=CO3
• Molecular Formula: C18H20ClN3O4
• Molecular Weight: 377.8 g/mol

Description

N-[4-chloro-2-({[2-(4-morpholinyl)ethyl]amino}carbonyl)phenyl]-2-furamide, also known as CFTR(inh)-172, is a small molecule inhibitor of the cystic fibrosis transmembrane conductance regulator (CFTR) protein. CFTR is a chloride ion channel that is expressed in many tissues throughout the body, including the lungs, pancreas, and sweat glands. Mutations in the CFTR gene can lead to the development of cystic fibrosis, a life-threatening genetic disorder that affects approximately 70,000 people worldwide. CFTR(inh)-172 has been extensively studied as a potential therapeutic agent for the treatment of cystic fibrosis.

Mechanism of Action

N-[4-chloro-2-({[2-(4-morpholinyl)ethyl]amino}carbonyl)phenyl]-2-furamide(inh)-172 binds to a specific site on the N-[4-chloro-2-({[2-(4-morpholinyl)ethyl]amino}carbonyl)phenyl]-2-furamide protein and blocks chloride ion transport through the channel. This leads to a reduction in the amount of fluid secreted by epithelial cells in tissues such as the lungs and pancreas.
Biochemical and Physiological Effects:
N-[4-chloro-2-({[2-(4-morpholinyl)ethyl]amino}carbonyl)phenyl]-2-furamide(inh)-172 has been shown to have a potent inhibitory effect on N-[4-chloro-2-({[2-(4-morpholinyl)ethyl]amino}carbonyl)phenyl]-2-furamide-mediated chloride secretion in a variety of tissues. It has also been shown to reduce the amount of mucus produced by airway epithelial cells, which is a characteristic feature of cystic fibrosis. In addition, N-[4-chloro-2-({[2-(4-morpholinyl)ethyl]amino}carbonyl)phenyl]-2-furamide(inh)-172 has been shown to have anti-inflammatory effects in the lungs, which may be beneficial in the treatment of cystic fibrosis.

Advantages and Limitations for Lab Experiments

One advantage of using N-[4-chloro-2-({[2-(4-morpholinyl)ethyl]amino}carbonyl)phenyl]-2-furamide(inh)-172 in lab experiments is its specificity for the N-[4-chloro-2-({[2-(4-morpholinyl)ethyl]amino}carbonyl)phenyl]-2-furamide protein. This allows researchers to selectively inhibit N-[4-chloro-2-({[2-(4-morpholinyl)ethyl]amino}carbonyl)phenyl]-2-furamide-mediated chloride secretion without affecting other ion channels or transporters. However, a limitation of N-[4-chloro-2-({[2-(4-morpholinyl)ethyl]amino}carbonyl)phenyl]-2-furamide(inh)-172 is its relatively low potency, which may require the use of high concentrations of the compound in some experiments.

Future Directions

There are several potential future directions for research on N-[4-chloro-2-({[2-(4-morpholinyl)ethyl]amino}carbonyl)phenyl]-2-furamide(inh)-172. One area of interest is the development of more potent N-[4-chloro-2-({[2-(4-morpholinyl)ethyl]amino}carbonyl)phenyl]-2-furamide inhibitors that could be used as therapeutic agents for cystic fibrosis. Another area of interest is the investigation of the role of N-[4-chloro-2-({[2-(4-morpholinyl)ethyl]amino}carbonyl)phenyl]-2-furamide in other physiological processes, such as the regulation of salt and water balance in the kidneys. Finally, the use of N-[4-chloro-2-({[2-(4-morpholinyl)ethyl]amino}carbonyl)phenyl]-2-furamide(inh)-172 in combination with other drugs or therapies may be explored as a way to enhance the efficacy of cystic fibrosis treatments.

Synthesis Methods

N-[4-chloro-2-({[2-(4-morpholinyl)ethyl]amino}carbonyl)phenyl]-2-furamide(inh)-172 can be synthesized using a multi-step process that involves the coupling of 4-chloro-2-nitrobenzoic acid with 2-(4-morpholinyl)ethylamine, followed by reduction of the nitro group and subsequent coupling with 2-furoic acid. The final product is obtained after purification by column chromatography.

Scientific Research Applications

N-[4-chloro-2-({[2-(4-morpholinyl)ethyl]amino}carbonyl)phenyl]-2-furamide(inh)-172 has been widely used in scientific research to investigate the role of N-[4-chloro-2-({[2-(4-morpholinyl)ethyl]amino}carbonyl)phenyl]-2-furamide in various physiological processes. It has been shown to inhibit N-[4-chloro-2-({[2-(4-morpholinyl)ethyl]amino}carbonyl)phenyl]-2-furamide-mediated chloride secretion in human airway epithelial cells, which is a hallmark of cystic fibrosis. N-[4-chloro-2-({[2-(4-morpholinyl)ethyl]amino}carbonyl)phenyl]-2-furamide(inh)-172 has also been used to study the effects of N-[4-chloro-2-({[2-(4-morpholinyl)ethyl]amino}carbonyl)phenyl]-2-furamide inhibition on pancreatic secretion, intestinal fluid secretion, and sweat gland function.